Cas no 376-68-1 (hexafluorooxane-2,6-dione)

• Product Name: hexafluorooxane-2,6-dione
• CAS No: 376-68-1
• MF: C₅F₆O₃
• MW: 222.042122840881
• MDL: MFCD00006680
• CID: 82233
• PubChem ID: 87571111
• Update Time: 2025-08-05

hexafluorooxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,5,5-hexafluorodihydro-2H-pyran-2,6(3H)-dione
• 2,2,3,3,4,4-Hexafluoropentanedioic Anhydride
• 3,3,4,4,5,5-hexafluorooxane-2,6-dione
• Hexafluoroglutaric anhydride
• Perfluoroglutaric anhydride
• Hexafluoroglutaric acid anhydride
• 3,3,4,4,5,5-hexafluoro-3H-4,5-dihydropyran-2,6-dione
• C5F6O3
• hexafluorooxane-2,6-dione
• IHYAGCYJVNHXCT-UHFFFAOYSA-N
• Hexafluoroglutaric anhydride, 97%
• SBB096233
• 1947AE
• PS-10626
• 4-CHLORO-4-NITRODIPHENYLSULFIDE
• MFCD00006680
• DTXSID90191037
• AKOS009099982
• FT-0626997
• NS00019032
• 376-68-1
• CAZ3ABV3LS
• 2H-Pyran-2,6(3H)-dione, 3,3,4,4,5,5-hexafluorodihydro-
• H0745
• 2 pound not2 pound not3 pound not3 pound not4 pound not4-Hexafluoropentanedioic Anhydride
• EINECS 206-811-8
• EN300-25323
• SCHEMBL316973
• AT23280
• DB-049162
• Perfluoroglutaric anhydride, 3,3,4,4,5,5-Hexafluorodihydro-2H-pyran-2,6(3H)-dione

• MDL： MFCD00006680
• Inchi： 1S/C5F6O3/c6-3(7)1(12)14-2(13)4(8,9)5(3,10)11
• InChI Key： IHYAGCYJVNHXCT-UHFFFAOYSA-N
• SMILES： FC1(C(C(=O)OC(C1(F)F)=O)(F)F)F
• BRN： 210699

Computed Properties

• Exact Mass: 221.97500
• Monoisotopic Mass: 221.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.654 g/mL at 25 °C(lit.)
• Boiling Point: 72°C(lit.)
• Flash Point: None
• Refractive Index: n20/D 1.324(lit.)
• PSA: 43.37000
• LogP: 0.97570
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

hexafluorooxane-2,6-dione Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3265
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：TM0860000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：8

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